Cas no 62356-03-0 (3-Hexenoic acid, 5-methyl-)

• Product name: 3-Hexenoic acid, 5-methyl-
• CAS No: 62356-03-0
• MF: C₇H₁₂O₂
• MW: 128.16898
• CID: 448056
• PubChem ID: 5463313

3-Hexenoic acid, 5-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Hexenoic acid, 5-methyl-
• 62356-03-0
• SCHEMBL586254
• SCHEMBL1130559
• (3E)-5-METHYLHEX-3-ENOIC ACID
• BS-48360
• CS-0154348
• E75112
• 59320-76-2
• 5-methylhex-3-enoic acid
• AKOS004907835
• 3-Hexenoic acid, 5-methyl-, (E)-
• 5-Methyl-3-hexenoic acid
• (E)-5-methylhex-3-enoic acid

• Inchi： InChI=1S/C7H12O2/c1-6(2)4-3-5-7(8)9/h3-4,6H,5H2,1-2H3,(H,8,9)/b4-3+
• InChI Key： CIBMDQOEVWDTDT-ONEGZZNKSA-N
• SMILES： CC(C)C=CCC(=O)O

Computed Properties

• Exact Mass: 128.08376
• Monoisotopic Mass: 128.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų
• XLogP3: 1.5

Experimental Properties

• PSA: 37.3